Cas no 1601999-83-0 (1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene)

• Product Name: 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene
• CAS No: 1601999-83-0
• MF: C₁₁H₁₂Br₂Cl₂O
• MW: 390.926380157471
• CID: 5959405
• PubChem ID: 114774867
• Update Time: 2025-10-31

1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene
• 1-bromo-4-{[(3-bromo-1,4-dichlorobutan-2-yl)oxy]methyl}benzene
• EN300-1134729
• 1601999-83-0

• Inchi： 1S/C11H12Br2Cl2O/c12-9-3-1-8(2-4-9)7-16-11(6-15)10(13)5-14/h1-4,10-11H,5-7H2
• InChI Key： XLCARMPDHDUAGX-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 389.86115g/mol
• Monoisotopic Mass: 387.86320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene

Chemical Profile of 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene (CAS No. 1601999-83-0)

1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene, identified by its CAS number 1601999-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound features a complex aromatic structure, incorporating bromine and chlorine substituents, which contribute to its unique reactivity and potential applications in drug development. The presence of an oxymethyl group at the para position relative to one of the bromine atoms introduces additional functionalization possibilities, making it a versatile intermediate for constructing more intricate molecular architectures.

The structural motif of 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene is particularly intriguing due to its combination of halogenated aromatic rings and alkoxyalkyl side chains. Such structural features are often exploited in medicinal chemistry for their ability to modulate pharmacokinetic properties, enhance binding affinity to biological targets, and improve metabolic stability. In recent years, there has been a growing interest in developing novel heterocyclic compounds with appended alkoxy or alkyl groups, as these modifications can significantly influence the pharmacological profile of small molecules.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene with greater accuracy. Molecular modeling studies suggest that the bromine atoms at the ortho and para positions may participate in π-stacking interactions with biological targets, while the oxymethyl group could engage in hydrogen bonding or hydrophobic interactions. These insights have guided the design of derivatives aimed at optimizing bioactivity and selectivity.

In the context of drug discovery, 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene serves as a valuable building block for synthesizing more elaborate scaffolds. For instance, its bromine substituents can be readily modified via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups. The oxymethyl functionality can also be further derivatized through oxidation or reduction reactions, expanding its synthetic utility.

One notable application of this compound is in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By incorporating structural elements reminiscent of known kinase inhibitors into 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene, researchers have identified novel lead compounds with promising inhibitory activity. Preliminary studies indicate that derivatives of this scaffold exhibit potent binding to target kinases while maintaining favorable pharmacokinetic profiles.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of chlorine and bromine atoms enhances electrophilicity at specific positions on the aromatic ring, facilitating nucleophilic substitution reactions that are pivotal in constructing complex drug molecules. Moreover, halogens can influence metabolic stability by participating in tautomerization or by serving as handles for further functionalization.

From a synthetic perspective, 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene exemplifies the power of multi-step organic synthesis in generating structurally diverse intermediates. The synthesis typically involves bromination followed by selective alkylation or etherification steps to introduce the oxymethyl group. Advances in catalytic methods have streamlined these processes, enabling higher yields and cleaner reaction profiles.

The growing emphasis on sustainable chemistry has also influenced how compounds like 1-bromo-4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}benzene are being studied and utilized. Researchers are increasingly exploring greener solvents and catalytic systems that minimize waste and energy consumption without compromising efficiency. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high selectivity.

In conclusion, 1-bromo-4-{(3-bromo-1,4-dichlorobutan -2 - yl)oxymethyl}benzene (CAS No. 1601999 - 83 - 0) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups makes it a valuable intermediate for synthetic chemists working on drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in medicinal chemistry for years to come.